Cas no 175205-57-9 (4-Chloro-6-fluoro-2H-chromene-3-carbonitrile)

• Product Name: 4-Chloro-6-fluoro-2H-chromene-3-carbonitrile
• CAS No: 175205-57-9
• MF: C₁₀H₅ClFNO
• MW: 209.604204893112
• CID: 135277
• PubChem ID: 2736477
• Update Time: 2025-04-19

4-Chloro-6-fluoro-2H-chromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-fluoro-2H-chromene-3-carbonitrile
• 2H-1-Benzopyran-3-carbonitrile,4-chloro-6-fluoro-
• 4-Chloro-3-cyano-6-fluoro-2H-benzopyran
• PC1715
• DTXSID00371388
• 2H-1-Benzopyran-3-carbonitrile, 4-chloro-6-fluoro-
• A811949
• 175205-57-9
• 4-chloro-6-fluoro-2H-1-benzopyran-3-carbonitrile
• AKOS015912352
• 4-chloranyl-6-fluoranyl-2H-chromene-3-carbonitrile
• FT-0618060
• 4-Chloro-3-cyano-6-fluoro-2H-benzopyran97%
• 4-Chloro-3-cyano-6-fluoro-2H-benzopyran 97%

• Inchi： 1S/C10H5ClFNO/c11-10-6(4-13)5-14-9-2-1-7(12)3-8(9)10/h1-3H,5H2
• InChI Key： LTQZKNVFNOGFJL-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)COC2C=CC(=CC=21)F

Computed Properties

• Exact Mass: 209.00400
• Monoisotopic Mass: 209.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.43
• Melting Point: 98-101°C
• Boiling Point: 343.4°Cat760mmHg
• Flash Point: 161.5°C
• Refractive Index: 1.496
• PSA: 33.02000
• LogP: 2.69158

4-Chloro-6-fluoro-2H-chromene-3-carbonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 3439
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22